N-(4-acetamidophenyl)-2-((4-(2-((cyclohexylmethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(cyclohexylmethyl)acetamide
• InChI: InChI=1S/C22H28N4O3S2/c1-15(27)24-17-7-9-18(10-8-17)25-21(29)14-31-22-26-19(13-30-22)11-20(28)23-12-16-5-3-2-4-6-16/h7-10,13,16H,2-6,11-12,14H2,1H3,(H,23,28)(H,24,27)(H,25,29)
• InChI Key: APHNPCZWKKQQQP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NCC3CCCCC3
• Molecular Formula: C22H28N4O3S2
• Molecular Weight: 460.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-(2-((cyclohexylmethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H28N4O3S2 and its molecular weight is 460.61. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues and Carcinogenicity Evaluation

Thiophene analogues of known carcinogens, including compounds with structural similarities to N-(4-acetamidophenyl)-2-((4-(2-((cyclohexylmethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide, have been synthesized and evaluated for potential carcinogenicity. This research aims to understand whether substituting aromatic rings with isosteric or isoelectronic equivalents affects the compound's carcinogenic potential. These studies, conducted in vitro using assays such as the Salmonella reverse-mutation and cell-transformation assays, provide insights into the chemical and biological behavior of these compounds, suggesting possible carcinogenicity but with uncertainties regarding their ability to elicit tumors in vivo (Ashby et al., 1978).

Novel Synthetic Opioids and Drug Market Impact

Research on non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides and acetamides, highlights the chemistry and pharmacology of these compounds. Developed originally in the 1970s and 1980s, these compounds, known colloquially as U-drugs, have gained attention for their emergence as substances of abuse. This body of work underscores the importance of international early warning systems in tracking emerging psychoactive substances and the role of pre-emptive research in understanding drug metabolism and pharmacokinetics to detect new substances early in toxicological samples (Sharma et al., 2018).

Biological Effects of Acetamide and Formamide Derivatives

A review on the toxicology of acetamide, formamide, and their derivatives has added considerably to our understanding of the biological consequences of exposure to these chemicals. This research reviews individual chemical effects on health and their usage, reflecting on both the biology of the material and its proposed usage. Such detailed toxicological profiles help in evaluating the safety and environmental impact of these compounds in scientific and commercial applications (Kennedy, 2001).